Decuroside III
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Decuroside III is a chemical compound with the molecular formula C26H34O14 . It has an average mass of 570.540 Da and a mono-isotopic mass of 570.194885 Da . It is one of the defined stereocenters .
Molecular Structure Analysis
This compound has a complex molecular structure. It is a furanocoumarin , a type of organic chemical compound. The IUPAC name for this compound is 2-[(2R)-7-Oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]-2-propanyl 4-O-α-D-glucopyranosyl-β-D-glucopyranoside .Physical and Chemical Properties Analysis
This compound has a molecular formula of C26H34O14 . It has an average mass of 570.540 Da and a mono-isotopic mass of 570.194885 Da . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.Properties
CAS No. |
96638-81-2 |
---|---|
Molecular Formula |
C26H34O14 |
Molecular Weight |
570.5 g/mol |
IUPAC Name |
(2R)-2-[2-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one |
InChI |
InChI=1S/C26H34O14/c1-26(2,16-6-11-5-10-3-4-17(29)36-12(10)7-13(11)35-16)40-25-22(34)20(32)23(15(9-28)38-25)39-24-21(33)19(31)18(30)14(8-27)37-24/h3-5,7,14-16,18-25,27-28,30-34H,6,8-9H2,1-2H3/t14-,15-,16-,18-,19+,20-,21-,22-,23-,24-,25+/m1/s1 |
InChI Key |
FBXYOMVTZDVTHK-LDVHROGYSA-N |
Isomeric SMILES |
CC(C)([C@H]1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O[C@@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)O |
SMILES |
CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O)O |
Canonical SMILES |
CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.